Cas no 2228396-50-5 (2,2-dimethyl-3-(thiolan-3-yl)cyclopropylmethanamine)

• Product Name: 2,2-dimethyl-3-(thiolan-3-yl)cyclopropylmethanamine
• CAS No: 2228396-50-5
• MF: C₁₀H₁₉NS
• MW: 185.329561471939
• CID: 5978454
• PubChem ID: 165849390
• Update Time: 2025-06-10

2,2-dimethyl-3-(thiolan-3-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(thiolan-3-yl)cyclopropylmethanamine
• 2228396-50-5
• EN300-1741692
• [2,2-dimethyl-3-(thiolan-3-yl)cyclopropyl]methanamine

• Inchi： 1S/C10H19NS/c1-10(2)8(5-11)9(10)7-3-4-12-6-7/h7-9H,3-6,11H2,1-2H3
• InChI Key： NOBDAXBHQKIZAU-UHFFFAOYSA-N
• SMILES： S1CCC(C1)C1C(CN)C1(C)C

Computed Properties

• Exact Mass: 185.12382078g/mol
• Monoisotopic Mass: 185.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.3Ų

Additional information on 2,2-dimethyl-3-(thiolan-3-yl)cyclopropylmethanamine

Exploring the Unique Properties and Applications of 2,2-dimethyl-3-(thiolan-3-yl)cyclopropylmethanamine (CAS No. 2228396-50-5)

In the realm of organic chemistry, 2,2-dimethyl-3-(thiolan-3-yl)cyclopropylmethanamine (CAS No. 2228396-50-5) stands out as a compound of significant interest due to its distinctive structural features and potential applications. This molecule combines a cyclopropylmethanamine core with a thiolan-3-yl substituent, creating a hybrid structure that has captured the attention of researchers and industry professionals alike. The presence of both dimethyl groups and a thiolane ring in this compound contributes to its unique physicochemical properties, making it a subject of ongoing study in various scientific fields.

The structural complexity of 2,2-dimethyl-3-(thiolan-3-yl)cyclopropylmethanamine raises several questions that researchers frequently explore: How does the thiolan-3-yl moiety influence the compound's reactivity? What are the potential biological activities associated with this specific arrangement of functional groups? These inquiries reflect the growing interest in understanding the structure-activity relationships of such hybrid molecules. Recent trends in chemical research have shown increased attention to compounds containing both cyclopropane and thiolane components, as they often exhibit interesting stereochemical properties and potential pharmacological relevance.

From a synthetic chemistry perspective, the preparation of CAS No. 2228396-50-5 presents intriguing challenges that have spurred methodological developments. The construction of its 2,2-dimethylcyclopropyl scaffold requires careful consideration of ring strain and steric effects, while the introduction of the thiolan-3-yl group demands selective functionalization strategies. These synthetic aspects have become particularly relevant in light of current industry demands for efficient and sustainable chemical processes. Researchers are actively investigating catalytic approaches and green chemistry principles that could be applied to the production of such structurally complex amines.

The potential applications of 2,2-dimethyl-3-(thiolan-3-yl)cyclopropylmethanamine extend across multiple domains, reflecting the versatility of this chemical entity. In materials science, the combination of rigid cyclopropyl and flexible thiolane components suggests possible utility in designing novel polymers with tailored mechanical properties. The presence of both amino and sulfur-containing groups in the same molecule offers opportunities for creating multifunctional materials that could respond to various environmental stimuli. These characteristics align well with current research trends focused on smart materials and adaptive systems.

In the context of biological research, the structural features of CAS No. 2228396-50-5 have prompted investigations into its potential interactions with biological systems. The cyclopropylmethanamine moiety is known to occur in various bioactive compounds, while thiolane derivatives often participate in important biochemical processes. This combination has led to speculation about possible applications in medicinal chemistry, though such uses would require extensive research and validation. The scientific community continues to explore these possibilities while maintaining rigorous standards for safety and efficacy evaluation.

The stability and storage characteristics of 2,2-dimethyl-3-(thiolan-3-yl)cyclopropylmethanamine represent another area of practical importance. Proper handling procedures must consider the reactivity of both the amine and thioether functionalities under various conditions. These considerations are particularly crucial for researchers working with the compound in laboratory settings, where understanding its behavior under different temperatures and pH conditions becomes essential for obtaining reproducible results.

Analytical characterization of CAS No. 2228396-50-5 presents its own set of challenges and opportunities. Modern spectroscopic techniques, including advanced NMR methods and high-resolution mass spectrometry, have proven invaluable in elucidating the structure and purity of this compound. The development of robust analytical methods for such molecules contributes to the broader field of chemical analysis, particularly for substances containing multiple stereocenters and heteroatoms. These methodological advances support quality control in research and potential industrial applications.

Environmental considerations surrounding 2,2-dimethyl-3-(thiolan-3-yl)cyclopropylmethanamine have gained attention in line with growing ecological awareness. Researchers are investigating the compound's biodegradation pathways and potential environmental impact, reflecting the chemical industry's increasing focus on sustainable practices. Such studies contribute to the development of greener chemical alternatives and inform responsible handling protocols throughout the compound's lifecycle.

The scientific literature surrounding CAS No. 2228396-50-5 continues to expand as new discoveries emerge about its properties and potential uses. Academic and industrial researchers alike are contributing to a growing body of knowledge about this intriguing molecule. Future directions may include exploration of its derivatives, detailed mechanistic studies of its reactions, and investigation of possible applications in emerging technologies. As with any specialized chemical compound, continued research will be essential to fully understand and harness its capabilities.

For professionals seeking detailed technical information about 2,2-dimethyl-3-(thiolan-3-yl)cyclopropylmethanamine, consulting peer-reviewed publications and reliable chemical databases remains crucial. The compound's unique structure ensures its ongoing relevance in chemical research, while its potential applications continue to inspire innovative investigations across multiple scientific disciplines. As research progresses, our understanding of this molecule's capabilities and limitations will undoubtedly become more refined, potentially opening new avenues for scientific and technological advancement.